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Introduction
Hemophan® membranes are a type of modified cellulosic membrane used in hemodialysis.

They are characterized by a partial substitution of the hydroxyl groups of cellulose with

diethylaminoethyl groups, which imparts a more biocompatible surface compared to unmodified

cellulose membranes like Cuprophan.[1] A key aspect of biocompatibility for materials in

contact with blood is the activation of the complement system, a crucial component of the

innate immune response.[2] Excessive complement activation can lead to inflammation and

other adverse patient reactions.[3] Therefore, accurate measurement of complement activation

is essential in the evaluation and development of hemodialysis membranes.

These application notes provide detailed protocols for the in vitro assessment of complement

activation induced by Hemophan membranes, with a focus on the quantification of the key

activation markers C3a and the soluble terminal complement complex (sC5b-9).

Complement Activation Pathway with Biomaterials
Contact of blood with a foreign surface, such as a hemodialysis membrane, primarily triggers

the alternative pathway of the complement system.[2] This is initiated by the spontaneous

hydrolysis of C3 to C3(H2O), which then binds to Factor B. This complex is cleaved by Factor
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D to form the fluid-phase C3 convertase, C3(H2O)Bb. This convertase cleaves more C3 into

C3a and C3b. C3b can then covalently bind to the biomaterial surface, creating a platform for

the formation of the surface-bound C3 convertase (C3bBb), which amplifies the cascade. The

C3 convertase also cleaves C5, initiating the terminal pathway and leading to the formation of

the membrane attack complex (C5b-9).
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Preparation

Experiment Sampling and Analysis

Collect fresh human blood
in hirudin tubes

Add whole blood
to the loop

Cut Hemophan membrane
samples to specified size

Place membrane sample
inside tubing loop

Prepare heparin-coated
PVC tubing loops

Incubate at 37°C with
 gentle rotation

Collect blood samples at
0, 15, 60, 120, 240 min Centrifuge to separate plasma Store plasma at -80°C Perform C3a and sC5b-9 ELISA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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